Cas no 2171539-65-2 (1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide)
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide
- EN300-1281066
- 2171539-65-2
-
- Inchi: 1S/C8H11N5O/c9-5-3-11-4-12-8(5)13-2-1-6(13)7(10)14/h3-4,6H,1-2,9H2,(H2,10,14)
- InChI Key: GXUCKVUCOSSBAU-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1C1C(=CN=CN=1)N)N
Computed Properties
- Exact Mass: 193.09635999g/mol
- Monoisotopic Mass: 193.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 98.1Ų
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281066-0.05g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 0.05g |
$1188.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-0.1g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 0.1g |
$1244.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-0.25g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 0.25g |
$1300.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-0.5g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 0.5g |
$1357.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-1.0g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 1g |
$1414.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-2.5g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 2.5g |
$2771.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-5.0g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 5g |
$4102.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-10.0g |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 10g |
$6082.0 | 2023-05-24 | ||
| Enamine | EN300-1281066-50mg |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 50mg |
$1068.0 | 2023-10-01 | ||
| Enamine | EN300-1281066-100mg |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide |
2171539-65-2 | 100mg |
$1119.0 | 2023-10-01 |
1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide
Professional Introduction to Compound with CAS No. 2171539-65-2 and Product Name: 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide
The compound with the CAS number 2171539-65-2 and the product name 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates a pyrimidine core with an azetidine moiety, creating a scaffold that is highly conducive to further chemical modifications and biological evaluations.
From a chemical perspective, the 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide structure exhibits a high degree of versatility, which makes it an attractive candidate for drug discovery programs. The presence of the amino group at the 5-position of the pyrimidine ring and the carboxamide functionality at the 2-position of the azetidine ring provides multiple sites for interaction with biological targets. This structural design allows for the exploration of various pharmacophores that could potentially modulate biological pathways relevant to diseases such as cancer, inflammation, and infectious disorders.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrimidine scaffold, in particular, is well-documented for its role in numerous pharmacologically active molecules. For instance, many antiviral and anticancer drugs contain pyrimidine derivatives due to their ability to interfere with essential cellular processes. The incorporation of an azetidine ring into this structure not only enhances its complexity but also opens up new avenues for exploring its biological effects.
In vitro studies have begun to uncover the potential of 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide as a lead compound for further development. Initial experiments have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in disease pathogenesis. Specifically, researchers have observed notable effects on enzymes such as kinases and proteases, which are often dysregulated in cancer cells. These findings suggest that this compound may have therapeutic potential in oncology.
The synthesis of 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the azetidine ring followed by its coupling with the 5-amino pyrimidine moiety. Advances in synthetic methodologies have enabled chemists to streamline these reactions, making it more feasible to produce this compound on a larger scale for preclinical studies.
One of the most exciting aspects of this compound is its potential for further derivatization. By modifying either the pyrimidine or azetidine portions of the molecule, chemists can generate libraries of analogs with tailored biological activities. This approach is particularly valuable in drug discovery, where subtle changes in structure can significantly alter potency and selectivity. Computational modeling and high-throughput screening techniques are being employed to accelerate the identification of promising derivatives.
The biological evaluation of 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide has revealed several intriguing properties. In addition to its enzyme inhibitory activity, preliminary cell-based assays have shown that it can modulate cellular signaling pathways involved in proliferation and apoptosis. These effects are particularly relevant in the context of cancer therapy, where targeting such pathways can lead to effective treatments. Furthermore, studies suggest that this compound may exhibit low toxicity profiles, which is crucial for its development into a safe and effective drug.
As research progresses, 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide is expected to play a pivotal role in understanding disease mechanisms and developing new therapeutic strategies. The integration of cutting-edge technologies such as CRISPR gene editing and next-generation sequencing will further enhance our ability to evaluate its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical trials and eventually into market-ready medications.
The future prospects for 1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide are bright, thanks to its unique structural features and promising biological activities. Continued research will undoubtedly uncover additional therapeutic applications beyond oncology, potentially extending its relevance to other areas such as immunology and neurology. As our understanding of molecular interactions deepens, compounds like this will serve as invaluable tools for addressing some of the most pressing challenges in medicine today.
2171539-65-2 (1-(5-aminopyrimidin-4-yl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)